N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4,6-dimethyl-2-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C18H23N3O4/c1-12-9-13(2)21(18(23)20-12)11-17(22)19-8-7-14-5-6-15(24-3)16(10-14)25-4/h5-6,9-10H,7-8,11H2,1-4H3,(H,19,22)
• InChI Key: CGBMCMYUCZDIQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=O)N1CC(=O)NCCC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3O4 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.16885622 g/mol and the complexity rating of the compound is 559. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• One study detailed the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes. This research highlighted the synthetic pathway of compounds similar to N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4,6-dimethyl-2-oxopyrimidin-1(2H)-yl)acetamide, providing insights into the formation of complex structures from simpler precursors (Shiho Chikaoka et al., 2003).

Potential Biological Activities

• Antimicrobial Activity : A series of compounds synthesized using 2-Chloro-6-ethoxy-4-acetylpyridine as a starting material, including pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrated antimicrobial properties . This study contributes to the understanding of the biological activities of structurally related compounds, suggesting their potential as antimicrobial agents (Aisha Hossan et al., 2012).

• Anticancer Drug Synthesis : Research on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide revealed its anticancer activity through molecular docking analysis targeting the VEGFr receptor. Although this compound differs from the specific chemical of interest, the methodology and analytical techniques used are relevant for exploring the anticancer potential of similar compounds (G. Sharma et al., 2018).

• Radiosynthesis for Imaging : The synthesis of [18F]PBR111 , a selective radioligand for imaging the translocator protein (18 kDa) with PET, demonstrates the application of related compounds in the development of diagnostic tools for neurological diseases. This research showcases the use of specific acetamide derivatives in the field of medical imaging (F. Dollé et al., 2008).